Cas no 2445792-74-3 (2-(1-phenyl-1H-pyrazol-4-yl)-N-propyl-N-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxamide dihydrochloride)

• Product Name: 2-(1-phenyl-1H-pyrazol-4-yl)-N-propyl-N-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxamide dihydrochloride
• CAS No: 2445792-74-3
• MF: C₂₀H₂₅Cl₂N₅OS
• MW: 454.416400671005
• MDL: MFCD32692032
• CID: 5668318
• PubChem ID: 155821307
• Update Time: 2025-07-23

2-(1-phenyl-1H-pyrazol-4-yl)-N-propyl-N-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26870029
• 2-(1-phenyl-1H-pyrazol-4-yl)-N-propyl-N-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxamide dihydrochloride
• 2-(1-Phenylpyrazol-4-yl)-N-propyl-N-pyrrolidin-3-yl-1,3-thiazole-4-carboxamide;dihydrochloride
• 2445792-74-3

• MDL： MFCD32692032
• Inchi： 1S/C20H23N5OS.2ClH/c1-2-10-24(17-8-9-21-12-17)20(26)18-14-27-19(23-18)15-11-22-25(13-15)16-6-4-3-5-7-16;;/h3-7,11,13-14,17,21H,2,8-10,12H2,1H3;2*1H
• InChI Key： VOAIXEPHXXZGNK-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(C2C=NN(C3C=CC=CC=3)C=2)=NC(=C1)C(N(CCC)C1CNCC1)=O

Computed Properties

• Exact Mass: 453.1156870g/mol
• Monoisotopic Mass: 453.1156870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.3Ų

Additional information on 2-(1-phenyl-1H-pyrazol-4-yl)-N-propyl-N-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxamide dihydrochloride

Comprehensive Analysis of 2-(1-phenyl-1H-pyrazol-4-yl)-N-propyl-N-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxamide dihydrochloride (CAS No. 2445792-74-3)

The compound 2-(1-phenyl-1H-pyrazol-4-yl)-N-propyl-N-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxamide dihydrochloride (CAS No. 2445792-74-3) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural properties and potential therapeutic applications. This thiazole-carboxamide derivative is characterized by a pyrazole ring and a pyrrolidine moiety, which contribute to its diverse biological activities. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that has become a focal point in drug discovery for conditions such as cancer and inflammatory diseases.

In recent years, the demand for small-molecule inhibitors like 2-(1-phenyl-1H-pyrazol-4-yl)-N-propyl-N-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxamide dihydrochloride has surged, driven by advancements in precision medicine and targeted therapy. The compound's ability to modulate specific signaling pathways makes it a promising candidate for further investigation. For instance, its N-propyl and pyrrolidin-3-yl substituents enhance its binding affinity to certain enzymatic targets, a feature often explored in structure-activity relationship (SAR) studies. These attributes align with current trends in AI-driven drug design, where computational models are used to predict molecular interactions and optimize lead compounds.

From a synthetic chemistry perspective, the preparation of 2-(1-phenyl-1H-pyrazol-4-yl)-N-propyl-N-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxamide dihydrochloride involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. The dihydrochloride salt form improves its solubility and stability, which are critical factors for in vitro and in vivo studies. Researchers frequently search for synthetic protocols and analytical methods (e.g., HPLC, NMR) to characterize this compound, reflecting its growing importance in medicinal chemistry.

The pharmacological potential of CAS No. 2445792-74-3 extends to its interactions with G-protein-coupled receptors (GPCRs) and ion channels, topics that dominate discussions in neuroscience and cardiology. Its 1,3-thiazole core is a common motif in drugs targeting neurological disorders, which has led to increased interest in its blood-brain barrier (BBB) permeability. Such properties are frequently queried in academic and industrial research databases, highlighting the compound's relevance to central nervous system (CNS) drug development.

In summary, 2-(1-phenyl-1H-pyrazol-4-yl)-N-propyl-N-(pyrrolidin-3-yl)-1,3-thiazole-4-carboxamide dihydrochloride represents a versatile scaffold with broad applications in modern drug discovery. Its combination of pyrazole, thiazole, and pyrrolidine functionalities offers a rich platform for SAR optimization and mechanistic studies. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs through innovative therapeutic strategies.